NY-CO-13 (139-147)
Description
Cellular tumor antigen p53
Scientific Research Applications
Public Health Research
An annotation in the Journal of the American Medical Association discusses the role of the Health Research Institute of New York in public health research. This includes investigations into disease control and laboratory experimentation to develop biological products and technical procedures for disease control (Scheele, 1952).
Teachers’ Participation in Research Programs
A study from Columbia University shows that high-school science teachers' participation in laboratory research experiences improves their students' achievements. The program involved professional development and lab research, leading to higher pass rates in science exams for the teachers’ students (Silverstein et al., 2009).
COVID-19 Biospecimens Research
In New York City, the novel coronavirus disease (COVID-19) outbreak led to the establishment of a biorepository by New York University Langone Health. This effort supports studies of the New York outbreak, emphasizing the urgency of utilizing COVID-19 biospecimens for research (Osman et al., 2020).
Undergraduate Research Training in Social and Behavioral Sciences
A model for undergraduate research training at John Jay College and the Borough of Manhattan Community College, part of the City University of New York (CUNY), involves linking multiple classes to build collective cross-disciplinary research projects. This approach engages a diverse student body in high-quality research training (Martín et al., 2016).
Innovation and External Technical Support in Scientific Instruments Firms
Research in New York State's scientific instruments sector shows that external technical support plays a significant role in innovation performance. The study highlights the importance of geographic distribution of technological resources for the commercial prospects of manufacturing firms (Macpherson, 1997).
Properties
sequence |
KTCPVQLWV |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
P53_HUMAN Cellular tumor antigen p53 (Tumor suppressor p53) (Phosphoprotein p53) (Antigen NY-CO-13) (139-147) |
Origin of Product |
United States |
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